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Compound of Interest

Compound Name:
5-Benzylsulfanylmethyl-furan-2-

carboxylic acid

Cat. No.: B1270481 Get Quote

CAS Number: 91903-26-3

Molecular Formula: C₁₃H₁₂O₃S

Molecular Weight: 248.30 g/mol

This technical guide provides a comprehensive overview of the available scientific and

technical information regarding the chemical compound 5-Benzylsulfanylmethyl-furan-2-
carboxylic acid. The content is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. Due to the limited publicly available data for

this specific compound, this guide also incorporates information on structurally related

molecules to provide a broader context for potential applications and research directions.

Chemical and Physical Properties
Based on available supplier data, the fundamental physicochemical properties of 5-
Benzylsulfanylmethyl-furan-2-carboxylic acid have been compiled. This information is

crucial for its handling, characterization, and use in experimental settings.
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Property Value Reference

CAS Number 91903-26-3 N/A

Molecular Formula C₁₃H₁₂O₃S N/A

Molecular Weight 248.30 g/mol N/A

Melting Point 122-123 °C N/A

Physical Appearance Solid (form not specified) N/A

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Benzylsulfanylmethyl-furan-2-
carboxylic acid are not readily available in the public domain. However, general synthetic

strategies for analogous furan-2-carboxylic acid derivatives can provide a foundational

approach for its preparation. A plausible synthetic route could involve the conversion of a

suitable starting material, such as 5-hydroxymethylfuran-2-carboxylic acid or its ester, to a halo-

methyl intermediate, followed by nucleophilic substitution with benzyl mercaptan.

A generalized workflow for such a synthesis is depicted below.

Starting Materials Synthetic Steps Final Product

5-Hydroxymethylfuran-2-carboxylic acid ester Halogenation
e.g., SOCl₂ or PBr₃

Nucleophilic Substitution
Forms 5-halomethylfuran-2-carboxylate

5-Benzylsulfanylmethyl-furan-2-carboxylic acid
with Benzyl mercaptan & Base, followed by hydrolysis

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 5-Benzylsulfanylmethyl-furan-2-carboxylic acid.

Biological Activity and Potential Applications
While no specific biological activity data has been published for 5-Benzylsulfanylmethyl-
furan-2-carboxylic acid, the furan-2-carboxylic acid scaffold is a well-established
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pharmacophore present in numerous compounds with diverse biological activities. Research

on structurally similar molecules suggests several potential areas of investigation for the target

compound.

Derivatives of furan-2-carboxylic acid have demonstrated a wide range of pharmacological

effects, including:

Antimicrobial Activity: Furan derivatives are known to exhibit antibacterial and antifungal

properties. The introduction of a sulfur-containing side chain, such as the

benzylsulfanylmethyl group, could modulate this activity.

Anticancer Activity: Certain furan-based compounds have been investigated for their

potential as anticancer agents.

Enzyme Inhibition: The carboxylic acid moiety and the overall molecular structure could

facilitate binding to the active sites of various enzymes, leading to their inhibition.

The logical relationship for investigating the potential of this compound is outlined in the

following diagram.
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Caption: Logical framework for exploring the biological potential of the target compound.

Conclusion and Future Directions
5-Benzylsulfanylmethyl-furan-2-carboxylic acid is a chemical compound for which detailed

scientific data is scarce in publicly accessible literature. Its chemical structure, featuring a

furan-2-carboxylic acid core, suggests that it may possess interesting biological properties

worthy of investigation. Future research should focus on developing and publishing a robust

synthetic protocol, followed by a comprehensive evaluation of its biological activity profile. This

could include screening for antimicrobial, anticancer, and enzyme inhibitory activities. Such

studies would be invaluable in determining the potential of this compound for applications in

drug discovery and development.
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To cite this document: BenchChem. [5-Benzylsulfanylmethyl-furan-2-carboxylic Acid: An In-
depth Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270481#5-benzylsulfanylmethyl-furan-2-carboxylic-
acid-cas-number-91903-26-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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